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Compound of Interest

Compound Name:
Sodium;2-(3-bromo-6-

methylpyridin-2-yl)acetate

CAS No.: 2344685-86-3

Cat. No.: B2746782

Get Quote

Executive Summary
Substituted pyridine acetates represent a versatile class of heterocyclic building blocks in

medicinal chemistry. Characterized by a unique "dual-reactivity" profile—possessing both a

basic pyridine nitrogen and an acidic methylene bridge—these compounds serve as critical

intermediates in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs),

antihistamines, and metal-ligand complexes. This guide provides a rigorous analysis of their

physicochemical properties, structural dynamics, and stability profiles, offering actionable

protocols for their characterization in drug discovery workflows.

Molecular Architecture & Electronic Properties
The functional utility of pyridine acetates (e.g., ethyl 2-pyridylacetate) stems from the electronic

interplay between the electron-deficient pyridine ring and the electron-withdrawing ester moiety.

Electronic "Push-Pull" Dynamics
The molecule exhibits two distinct sites of reactivity defined by competing electronic effects:
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Site A (Pyridine Nitrogen): Acts as a Brønsted base and nucleophile. Substituents on the ring

modulate this basicity via inductive (

) and resonance (

) effects.

Site B (

-Methylene Carbon): The acidity of these protons is significantly enhanced by the combined
electron-withdrawing nature of the carbonyl group and the pyridine ring (via the

effect).

Physicochemical Constants (Reference Data)
The following table summarizes key properties for Ethyl 2-pyridylacetate (CAS 2739-98-2), a

representative scaffold.
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Property Value / Range Mechanistic Insight

Molecular Weight 165.19 g/mol
Low MW facilitates fragment-

based drug design (FBDD).

Boiling Point 127–128 °C (14 mmHg)

Indicates moderate volatility;

requires vacuum distillation for

purification.

Density 1.08 g/mL
Denser than water; biphasic

separation is straightforward.

LogP (Octanol/Water) ~0.7 (Exp/Calc)

Moderate lipophilicity;

suggests good membrane

permeability but sufficient

aqueous solubility for assays.

pKa (Pyridine N) 4.8 – 5.2

Lower than unsubstituted

pyridine (5.25) due to the

electron-withdrawing ester side

chain.

pKa (

-CH)
~19 (DMSO)

Active methylene;

deprotonation requires

alkoxide bases (e.g., NaOEt)

or hydrides.

Tautomerism & Structural Dynamics
Unlike simple ketones, pyridine acetates do not exhibit stable ground-state enol forms.

However, the enolate anion is a critical transient species in synthesis. The equilibrium is

governed by the stabilization of the negative charge across the carbonyl oxygen and the

pyridine ring (if in the 2- or 4-position).

Keto-Enol-Enolate Equilibrium
The deprotonation of the

-carbon leads to a resonance-stabilized enolate. In 2-pyridylacetate, the nitrogen atom can
chelate metal cations, further stabilizing the enolate geometry.
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Figure 1: Equilibrium dynamics of pyridine acetates. The keto form is thermodynamically

dominant, while the enolate is the kinetically accessible species for alkylation.

Stability & Reactivity Profile
The stability of substituted pyridine acetates is compromised by two primary pathways: ester

hydrolysis and oxidative degradation.

Hydrolysis Kinetics (Intramolecular Catalysis)
A defining feature of 2-pyridylacetates is anchimeric assistance (neighboring group

participation). The pyridine nitrogen can act as an intramolecular nucleophile or general base,

accelerating ester hydrolysis compared to phenyl acetates.[1]

Mechanism A (Nucleophilic Catalysis): Nitrogen attacks the carbonyl carbon, forming a

reactive N-acylpyridinium intermediate (unstable), which rapidly hydrolyzes.

Mechanism B (General Base Catalysis): Nitrogen deprotonates a water molecule, which then

attacks the carbonyl.

Critical Insight: Substitution at the 6-position (e.g., 6-methyl-2-pyridylacetate) sterically hinders

the nitrogen, shutting down nucleophilic catalysis and significantly increasing stability.

Oxidation
The pyridine ring is susceptible to N-oxidation by peracids (e.g., mCPBA), forming N-oxides.[2]

This transformation dramatically alters the electronic character, pushing electron density into

the ring (at positions 2 and 4) while withdrawing it inductively.
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Experimental Protocols
The following protocols are designed for high reproducibility and self-validation.

Protocol A: Determination of pKa via Potentiometric
Titration
Objective: Accurate determination of the pyridinium conjugate acid pKa.

Materials:

Analyte: 0.01 M Ethyl 2-pyridylacetate in water (or 50% MeOH/Water if solubility is limiting).

Titrant: 0.1 M HCl (standardized).

Equipment: Automatic titrator with glass pH electrode.

Workflow:

Calibration: Calibrate electrode using pH 4.01, 7.00, and 10.00 buffers. Slope efficiency must

be >98%.[3][4]

Dissolution: Dissolve 100 mg of analyte in 50 mL solvent. Ensure complete dissolution

(sonicate if necessary).

Titration: Titrate with 0.1 M HCl in 50 µL increments.

Data Processing: Plot pH vs. Volume of HCl. The inflection point (first derivative maximum)

corresponds to the equivalence point. The pKa is the pH at the half-equivalence point.

Validation: Perform in triplicate. SD should be <0.05 pH units.

Protocol B: Hydrolysis Stability Assay (UV-Vis)
Objective: Quantify the half-life (

) of the ester in physiological buffer.

Workflow:
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Preparation: Prepare a 10 mM stock solution of the ester in acetonitrile.

Initiation: Dilute stock 1:100 into PBS buffer (pH 7.4) pre-thermostated at 37 °C. Final

concentration: 100 µM.

Monitoring: Immediately transfer to a quartz cuvette. Monitor the change in absorbance at

(typically 260–270 nm for the pyridine ring) or the appearance of the acid product.

Calculation: Plot

vs. time. The slope

yields

.

Synthetic Applications & Pathway Logic[5]
The synthetic utility of pyridine acetates relies on their ability to undergo Knoevenagel

condensations and alkylations.
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Figure 2: General synthetic workflow for functionalizing the alpha-carbon.

Case Study: Synthesis of COX-2 Inhibitor Intermediates
Reaction of ethyl 2-pyridylacetate with 1,2-benzothiazine derivatives yields "oxicam" class

NSAIDs (e.g., Piroxicam). The pyridine nitrogen is crucial for the final drug's binding affinity to

the cyclooxygenase active site.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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